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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147 Get Quote

An In-Depth Technical Guide to Potassium
Thiocyanate-¹³C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Potassium thiocyanate-¹³C, a

stable isotope-labeled compound valuable in a range of scientific applications. The guide

covers its fundamental properties, key applications, and detailed experimental protocols where

available, with a focus on its utility in metabolic research and analytical chemistry.

Core Compound Data
Potassium thiocyanate-¹³C is a salt of thiocyanic acid where the carbon atom is the heavy

isotope ¹³C. This isotopic labeling allows for its use as a tracer in various biological and

chemical systems.

Property Value Reference

CAS Number 143827-33-2 [1]

Molecular Formula K¹³CSN [1]

Molecular Weight ~98.17 g/mol
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Key Applications
Potassium thiocyanate-¹³C is a versatile tool in several research areas due to its unique

isotopic label.

Metabolic Studies and Flux Analysis
As an isotopically labeled molecule, Potassium thiocyanate-¹³C serves as a valuable tracer in

metabolic studies.[1] By introducing it into a biological system, researchers can track the

metabolic fate of the thiocyanate carbon.[1] This is particularly useful for elucidating complex

metabolic pathways and quantifying the flux of metabolites through these pathways.[2] The ¹³C

isotope can be detected using techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS), allowing for the identification of downstream

metabolites that have incorporated the labeled carbon.[1][2]

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy
The enriched ¹³C nucleus in Potassium thiocyanate-¹³C provides a strong signal in solid-state

NMR spectroscopy.[1] This makes it an excellent probe molecule for studying the structure and

dynamics of molecules adsorbed on surfaces or within solid materials.[1]

Chemical Synthesis of ¹³C-Labeled Molecules
Potassium thiocyanate-¹³C can be used as a starting reagent for the chemical synthesis of

other ¹³C-labeled compounds.[1] This allows for the introduction of an isotopic label at a

specific position in a larger molecule, which can then be used in a variety of research

applications, including drug discovery and development.[1]

Precursor for Labeled Nitric Oxide Biosynthesis
The dually labeled Potassium thiocyanate-¹³C,¹⁵N is instrumental in studying the biosynthesis

of nitric oxide (NO), a critical signaling molecule.[2] It allows researchers to track the

conversion of the thiocyanate ion to NO by enzymes like myeloperoxidase, especially under

conditions of inflammation and oxidative stress.[2] This provides insights into host defense

mechanisms and vascular regulation.[2]
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Experimental Protocols
While detailed, step-by-step protocols for every application of Potassium thiocyanate-¹³C are

not readily available in published literature, this section provides a detailed example of its use

in chemical synthesis and outlines the general methodology for its application in metabolic

tracing.

Synthesis of 2'-¹³C-L-Histidine using Potassium
Thiocyanate-¹³C
This protocol details the use of Potassium thiocyanate-¹³C as a precursor in the synthesis of

isotopically labeled L-histidine.

Materials:

Potassium thiocyanate-¹³C (K¹³SCN)

Benzyl chloride

N-acetylglycine

Other necessary reagents and solvents for multi-step organic synthesis

Procedure:

Preparation of ¹³C-benzyl isothiocyanate: Potassium thiocyanate-¹³C is reacted with benzyl

chloride to produce ¹³C-benzyl isothiocyanate. The reaction mixture is heated under reflux,

and the product is extracted and purified.

Synthesis of [¹³C]-N-benzyl-N'-(2'-acetamido)thiourea: The ¹³C-benzyl isothiocyanate is then

reacted with N-acetylglycine to form the corresponding thiourea derivative.

Cyclization to form the imidazole ring: The thiourea derivative undergoes a series of

reactions, including cyclization, to form the ¹³C-labeled imidazole ring, which is the core of

histidine.

Further synthetic steps and purification: The labeled imidazole intermediate is then converted

to 2'-¹³C-L-histidine dihydrochloride through several additional synthetic steps, followed by
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purification.

Analysis: The final product's isotopic enrichment and purity are confirmed using NMR

spectroscopy and mass spectrometry.

General Protocol for a ¹³C Metabolic Tracer Study
This outlines a general workflow for using a ¹³C-labeled substrate like Potassium thiocyanate-

¹³C in a metabolic tracing experiment.

1. Tracer Introduction: The biological system of interest (e.g., cell culture, organism) is exposed

to a medium containing Potassium thiocyanate-¹³C.[2]

2. Sampling: Samples are collected over time or after the system has reached an isotopic

steady state, where the enrichment of the ¹³C label in the metabolites of interest has stabilized.

[2]

3. Metabolite Extraction: The collected samples are processed to extract the metabolites.[2]

4. Analytical Detection: The extracted metabolites are analyzed by mass spectrometry (MS) or

nuclear magnetic resonance (NMR) spectroscopy to detect and quantify the incorporation of

the ¹³C label.[2]

5. Data Analysis: The isotopic labeling patterns in the downstream metabolites are analyzed to

map the flow of the ¹³C label through the metabolic network, providing insights into pathway

activity.[2]

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of

Potassium thiocyanate-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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